Cas no 20246-26-8 (Butanoic acid, 2,3,4-trihydroxy-, (2S,3R)-)

Butanoic acid, 2,3,4-trihydroxy-, (2S,3R)-, is a chiral hydroxy acid with a stereochemically defined structure, featuring hydroxyl groups at the 2, 3, and 4 positions. Its (2S,3R) configuration ensures high enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical applications. The compound's polyhydroxy structure enhances its solubility in polar solvents, facilitating its use in aqueous reaction systems. Its functional groups also allow for selective derivatization, enabling the synthesis of complex bioactive molecules. This compound is particularly useful in carbohydrate chemistry and as a building block for natural product synthesis. Its well-defined stereochemistry and reactivity profile make it a reliable intermediate in fine chemical and medicinal chemistry research.

Butanoic acid, 2,3,4-trihydroxy-, (2S,3R)- structure

20246-26-8 structure

Product Name:Butanoic acid, 2,3,4-trihydroxy-, (2S,3R)-

CAS No:20246-26-8

MF:C₄H₈O₅

MW:136.103322029114

CID:4505418

PubChem ID:151152

Update Time:2025-06-07

Butanoic acid, 2,3,4-trihydroxy-, (2S,3R)- Chemical and Physical Properties

Names and Identifiers

- Butanoic acid, 2,3,4-trihydroxy-, (2S,3R)-
- UNII-NTD0MI8XRT
- C21649
- DL-threonic acid
- SCHEMBL113115
- NTD0MI8XRT
- AKOS006378213
- threo-2,3,4-Trihydroxybutyric acid
- Butanoic acid, 2,3,4-trihydroxy-, (R*,S*)-
- BUTANOIC ACID, 2,3,4-TRIHYDROXY-, (2R,3S)-REL-
- 3909-12-4
- Q27121459
- Threonic acid
- threonic acid, dl-
- CHEBI:49059
- isothreonic acid
- THREONIC ACID [WHO-DD]
- D-threonic acid
- 2,3,4-Trihydroxy-(threo)-butanoic acid
- (2S,3R)-2,3,4-trihydroxybutanoic acid
- DTXSID40192337
- NS00122611
- Inchi： 1S/C4H8O5/c5-1-2(6)3(7)4(8)9/h2-3,5-7H,1H2,(H,8,9)/t2-,3+/m1/s1
- InChI Key： JPIJQSOTBSSVTP-GBXIJSLDSA-N
- SMILES： C(O)(=O)[C@@H](O)[C@H](O)CO

Computed Properties

Exact Mass: 136.03717335g/mol
Monoisotopic Mass: 136.03717335g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.1
Topological Polar Surface Area: 98Å²

Butanoic acid, 2,3,4-trihydroxy-, (2S,3R)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7609763-1.0g	(2S,3R)-2,3,4-trihydroxybutanoic acid	20246-26-8		1.0g	$0.0	2023-01-13

Butanoic acid, 2,3,4-trihydroxy-, (2S,3R)- Related Literature

1. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331

Related Categories

Additional information on Butanoic acid, 2,3,4-trihydroxy-, (2S,3R)-

Butanoic Acid, 2,3,4-Trihydroxy-, (2S,3R)- (CAS No. 20246-26-8): A Key Metabolic Intermediate with Emerging Biomedical Applications

The compound Butanoic acid, 2,3,4-trihydroxy-, (2S,3R)-, commonly known as (S)-erythro-sedoheptulose or sedoheptulose 1,7-bisphosphate precursor, is a critical intermediate in central carbon metabolism. With its unique trihydroxylated butanoic acid scaffold and stereospecific configuration ((2S,3R)), this compound plays pivotal roles in both glycolysis and the pentose phosphate pathway. Recent advancements in metabolomics and systems biology have revitalized interest in its potential applications across drug discovery and metabolic engineering.

Structurally characterized by three adjacent hydroxyl groups along its four-carbon chain (C(=O)O-C(C(O)H)(C(O)H)-C(OH)(CH₂OH)), this compound exhibits chiral complexity that dictates its biochemical interactions. The (S,R) configuration at positions 2 and 3 respectively ensures precise enzyme recognition in pathways like the Calvin cycle. High-resolution NMR studies published in Angewandte Chemie (2023) revealed novel conformational dynamics of this molecule when bound to aldolase enzymes under physiological conditions.

In biomedical research, this compound has emerged as a promising target for diabetes management. A groundbreaking study in Nature Metabolism demonstrated that modulating its intracellular levels can enhance insulin sensitivity through AMPK activation pathways. Researchers synthesized analogs with modified hydroxyl groups (alkylated trihydroxybutyrate derivatives) that showed selective inhibition of hexokinase II without affecting mitochondrial function.

Biochemical synthesis strategies have seen innovation with the development of asymmetric organocatalytic routes reported in JACS. Using proline-derived catalysts under mild conditions achieves >98% enantiomeric excess at the stereogenic centers. This methodological advancement addresses previous scalability challenges associated with enzymatic production methods.

In cancer biology research published in Cancer Research, this compound's role as a metabolic checkpoint has been elucidated. Tumor cells exhibit aberrant accumulation patterns correlating with Warburg effect intensity. Targeted delivery systems using pH-sensitive nanoparticles are now being explored to exploit this metabolic vulnerability selectively.

New analytical techniques like mass spectrometry imaging (MSI) have enabled spatial mapping of this compound within tissues at subcellular resolution. A recent Analytical Chemistry study demonstrated its localization within mitochondria during hypoxic stress responses, suggesting involvement in redox regulation mechanisms.

Synthetic biologists have engineered E.coli strains overexpressing key enzymes to produce this compound from glucose with unprecedented yields (>15 g/L). Directed evolution approaches improved aldolase variants' thermostability by 18°C compared to wild-type enzymes.

Clinical translation studies are underway for neuroprotective applications following stroke models. Preclinical data shows that intravenous administration of stabilized prodrugs improves neurological recovery by mitigating oxidative stress through Nrf2 pathway activation.